Cas no 898769-81-8 (3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone)

898769-81-8 structure
Product name:3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxyphenyl)-1-(2-methylsulfanylphenyl)propan-1-one
- 3-(2-METHOXYPHENYL)-2'-THIOMETHYLPROPIOPHENONE
- AKOS016021570
- 3-(2-Methoxyphenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
- 898769-81-8
- DTXSID50644170
- MFCD03843057
- 3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone
-
- MDL: MFCD03843057
- Inchi: InChI=1S/C17H18O2S/c1-19-16-9-5-3-7-13(16)11-12-15(18)14-8-4-6-10-17(14)20-2/h3-10H,11-12H2,1-2H3
- InChI Key: UJLWMFKXCDKXGA-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1CCC(=O)C2=CC=CC=C2SC
Computed Properties
- Exact Mass: 286.10300
- Monoisotopic Mass: 286.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.60000
- LogP: 4.23260
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Security Information
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M098680-500mg |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 500mg |
$ 735.00 | 2022-06-04 | ||
TRC | M098680-250mg |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 250mg |
$ 440.00 | 2022-06-04 | ||
Fluorochem | 205789-1g |
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 1g |
£540.00 | 2022-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782619-1g |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 98% | 1g |
¥21879.00 | 2024-04-26 | |
A2B Chem LLC | AH92368-1g |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
Fluorochem | 205789-5g |
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 5g |
£2025.00 | 2022-03-01 | |
Fluorochem | 205789-2g |
3-(2-methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 2g |
£1013.00 | 2022-03-01 | |
A2B Chem LLC | AH92368-5g |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
A2B Chem LLC | AH92368-2g |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone |
898769-81-8 | 97% | 2g |
$1169.00 | 2024-04-19 |
3-(2-Methoxyphenyl)-2'-thiomethylpropiophenone Related Literature
-
Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
-
Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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